Cas no 504-84-7 (Erysolin)
Erysolin structure
Product Name:Erysolin
CAS No:504-84-7
MF:C6H11NO2S2
MW:193.287039041519
CID:368723
PubChem ID:3080557
Update Time:2025-04-19
Erysolin Chemical and Physical Properties
Names and Identifiers
-
- Butane,1-isothiocyanato-4-(methylsulfonyl)-
- 1-isothiocyanato-4-methylsulfonylbutane
- Erysolin
- ERYSOLIN(RG)(PLEASE CALL)
- 4-methanesulfonyl-butyl isothiocyanate
- 4-Methansulfonyl-butylisothiocyanat
- KBio2_004283
- SDCCGMLS-0066701.P001
- Butane, 1-isothiocyanato-4-(methylsulfonyl)-
- Spectrum3_001471
- CCG38863
- NCGC00095655-01
- CCG-38863
- KBio1_001672
- 1-Isothiocyanato-4-(methylsulphonyl)butane
- KBio2_006851
- 4-Isothiocyanatobutyl methyl sulfone
- Spectrum4_001909
- RC3ZLS8P7M
- SPBio_001305
- Spectrum2_001443
- BSPBio_003021
- KBioGR_002504
- ACM 504847
- NCGC00095655-02
- ACM-504847
- CHEMBL1600484
- 504-84-7
- SCHEMBL437996
- 4-(Methylsulfonyl)-butyl isothiocyanate
- DivK1c_006728
- DTXSID30198449
- Spectrum_001235
- KBio3_002521
- SPECTRUM1501193
- KBio2_001715
- 4-methylsulfonylbutyl isothiocyanate
- FT-0693107
- ACM504847
- AKOS006282271
- Spectrum5_000598
- 1-isothiocyanato-4-methanesulfonylbutane
- CCG 38863
- 1-isothiocyanato-4-(methylsulfonyl)butane
- SpecPlus_000632
- KBioSS_001715
- Isothiocyanic acid, 4-(methylsulfonyl)butyl ester
- DTXCID10120940
- DB-216141
-
- Inchi： 1S/C6H11NO2S2/c1-11(8,9)5-3-2-4-7-6-10/h2-5H2,1H3
- InChI Key： WNCZPWWLBZOFJL-UHFFFAOYSA-N
- SMILES： S(C)(CCCCN=C=S)(=O)=O
Computed Properties
- Exact Mass: 193.02300
- Monoisotopic Mass: 193.023
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 11
- Rotatable Bond Count: 5
- Complexity: 234
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 87A^2
- XLogP3: 1.7
Experimental Properties
- Density: 1.2±0.1 g/cm3
- Melting Point: NA
- Boiling Point: 385.5±25.0 °C at 760 mmHg
- Flash Point: 186.9°C
- Refractive Index: 1.531
- PSA: 86.97000
- LogP: 1.99480
- Vapor Pressure: 0.0±0.8 mmHg at 25°C
Erysolin Security Information
- Signal Word：warning
- Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
- Warning Statement： P264+P280+P305+P351+P338+P337+P313
- Hazardous Material transportation number：UN 1759
- WGK Germany：3
- Hazard Category Code： 20/21/22-36/37/38-42
- Safety Instruction： S26; S36/37/39; S45
-
Hazardous Material Identification：
- HazardClass：8
- PackingGroup：III
- Packing Group：III
- Risk Phrases：R20/21/22; R36/37/38; R42
- Packing Group：III
- Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
Erysolin Customs Data
- HS CODE：2930909090
- Customs Data：
China Customs Code:
2930909090Overview:
2930909090. Other organic sulfur compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%
Declaration elements:
Product Name, component content, use to
Summary:
2930909090. other organo-sulphur compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%
Erysolin Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | E658503-25mg |
Erysolin |
504-84-7 | 25mg |
$236.00 | 2023-05-18 | ||
| TRC | E658503-50mg |
Erysolin |
504-84-7 | 50mg |
$374.00 | 2023-05-18 | ||
| LKT Labs | E6896-25 mg |
Erysolin |
504-84-7 | ≥97% | 25mg |
$201.70 | 2023-07-11 | |
| LKT Labs | E6896-50 mg |
Erysolin |
504-84-7 | ≥97% | 50mg |
$337.90 | 2023-07-11 | |
| LKT Labs | E6896-100 mg |
Erysolin |
504-84-7 | ≥97% | 100MG |
$599.50 | 2023-07-11 | |
| LKT Labs | E6896-500 mg |
Erysolin |
504-84-7 | ≥97% | 500MG |
$1,907.50 | 2023-07-11 | |
| SHENG KE LU SI SHENG WU JI SHU | sc-205679-25 mg |
Erysolin, |
504-84-7 | ≥97% | 25mg |
￥1,617.00 | 2023-07-10 | |
| SHENG KE LU SI SHENG WU JI SHU | sc-205679A-50 mg |
Erysolin, |
504-84-7 | ≥97% | 50mg |
￥2,820.00 | 2023-07-10 | |
| SHENG KE LU SI SHENG WU JI SHU | sc-205679-25mg |
Erysolin, |
504-84-7 | ≥97% | 25mg |
￥1617.00 | 2023-09-05 | |
| SHENG KE LU SI SHENG WU JI SHU | sc-205679A-50mg |
Erysolin, |
504-84-7 | ≥97% | 50mg |
￥2820.00 | 2023-09-05 |
Erysolin Related Literature
-
Liao Xiaoqing,Li Ruiyi,Li Zaijun,Sun Xiulan,Wang Zhouping,Liu Junkang New J. Chem., 2015,39, 5240-5248
-
Xing Zhao,Lu Bai,Rui-Ying Bao,Zheng-Ying Liu,Ming-Bo Yang,Wei Yang RSC Adv., 2017,7, 46297-46305
-
J. Matthew Kurley,Phillip W. Halstenberg,Abbey McAlister,Stephen Raiman,Richard T. Mayes RSC Adv., 2019,9, 25602-25608
-
Erika A. Cobar,Paul R. Horn,Robert G. Bergman,Martin Head-Gordon Phys. Chem. Chem. Phys., 2012,14, 15328-15339
-
Maomao Hou,Fenglin Zhong,Qiu Jin,Enjiang Liu,Jie Feng,Tengyun Wang,Yue Gao RSC Adv., 2017,7, 34392-34400
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